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Abstract

DNAZ31 is a potent inhibitor of RNA polymerase.[1][2][3] This technical guide provides a
summary of the currently available information on DNA31, including its chemical properties. At
present, detailed experimental data, comprehensive biological activity, and specific signaling
pathways associated with DNA31 are not extensively documented in publicly available
scientific literature. This document serves to consolidate the existing information from chemical
suppliers and provides a foundation for future research endeavors.

Chemical Properties

DNA31 is a complex organic molecule with a high molecular weight. Its chemical formula is
C48H58N4013, and it has a molecular weight of 898.99 g/mol .[1][2] The compound is
identified by the CAS number 845626-57-5.[1][2] It is typically supplied as a solid, with a color
ranging from brown to black.[1][2]

Table 1: Chemical and Physical Properties of DNA31
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Property Value Reference
Molecular Formula C48H58N4013 [1112]
Molecular Weight 898.99 g/mol [1][2]

CAS Number 845626-57-5 [11[2]
Appearance Solid [1][2]

Color Brown to black [1][2]

Purity >95%
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Biological Activity

DNAZ31 is characterized as a potent inhibitor of RNA polymerase.[1][2][3] RNA polymerase is a
crucial enzyme responsible for the transcription of DNA into RNA, a fundamental process in
gene expression. By inhibiting this enzyme, DNA31 can disrupt the synthesis of RNA, thereby
affecting a wide range of cellular processes. However, specific details regarding its inhibitory
concentration (IC50), the specific types of RNA polymerases it targets (e.g., bacterial,
eukaryotic), and its broader biological effects have not been detailed in the available literature.

Mechanism of Action

The precise mechanism by which DNA31 inhibits RNA polymerase is not yet elucidated in
publicly accessible research. Generally, RNA polymerase inhibitors can act through various
mechanisms, such as binding to the active site of the enzyme, interfering with the binding of
the DNA template, or preventing the elongation of the RNA transcript. Further investigation is
required to determine the specific mode of action for DNA31.
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Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or biological evaluation of
DNA31 are not available in the public domain. For researchers interested in working with this
compound, the following general procedures for handling and solubilization are recommended
based on supplier information.

Solubility and Stock Solution Preparation

DNAZ31 is soluble in dimethyl sulfoxide (DMSO).[1][2] To prepare a stock solution, the following
steps can be taken:

e Solvent: Use freshly opened, anhydrous DMSO to avoid hygroscopic effects that can impact
solubility.[1][2]

o Concentration: For a 5 mg/mL stock solution (5.56 mM), dissolve the appropriate mass of
DNA31 in DMSO.[1][2] The process may require ultrasonic agitation and warming to 60°C to
achieve complete dissolution.[1][2]

o Storage: Store the stock solution in aliquots at -80°C for up to 6 months or at -20°C for up to
1 month to prevent degradation from repeated freeze-thaw cycles.[1][2]

Table 2: Stock Solution Preparation Examples

Desired Mass of DNA31 for Mass of DNA31 for Mass of DNA31 for
Concentration 1mL 5mL 10 mL

1mM 0.899 mg 4.495 mg 8.99 mg

5 mM 4.495 mg 22.475 mg 44.95 mg

Calculations are based on a molecular weight of 898.99 g/mol .

Signaling Pathways and Experimental Workflows

As of the date of this document, there is no published research detailing the specific signaling
pathways affected by DNA31 or established experimental workflows for its investigation. Given
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its function as an RNA polymerase inhibitor, it is plausible that DNA31 could impact numerous
cellular signaling pathways that are dependent on active gene transcription.

To illustrate a general workflow for characterizing a novel RNA polymerase inhibitor, the
following conceptual diagram is provided.

Click to download full resolution via product page

A conceptual workflow for the characterization of a novel RNA polymerase inhibitor like DNA31.

Conclusion and Future Directions

DNAZ31 is identified as a potent inhibitor of RNA polymerase, with its basic chemical properties
established. However, a significant gap exists in the scientific literature regarding its biological
activity, mechanism of action, and effects on cellular pathways. The information presented in
this guide is based on data from chemical suppliers and serves as a starting point for further
research.

Future investigations should focus on:

o Determining the IC50 and selectivity of DNA31 against various RNA polymerases.
» Elucidating the precise molecular mechanism of inhibition.

» Evaluating its efficacy and toxicity in cellular and in vivo models.

« Identifying the downstream signaling pathways modulated by DNA31-mediated RNA
polymerase inhibition.

Such studies are essential to unlock the full potential of DNA31 as a research tool or a
therapeutic lead.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10824799?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dna31.html?locale=ko-KR
https://experiments.springernature.com/articles/10.1007/978-1-59745-246-5_4
https://experiments.springernature.com/articles/10.1007/978-1-59745-246-5_4
https://www.medchemexpress.com/dna31.html
https://www.benchchem.com/product/b10824799#what-is-dna31-compound
https://www.benchchem.com/product/b10824799#what-is-dna31-compound
https://www.benchchem.com/product/b10824799#what-is-dna31-compound
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10824799?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

